[(2R)-4-methylpiperazin-2-yl]methanol

• CAS No.: 173966-31-9
• Molecular Formula: C6H14N2O
• Molecular Weight: 130.191
• IUPAC Name: [(2R)-4-methylpiperazin-2-yl]methanol
• InChI: InChI=1S/C6H14N2O/c1-8-3-2-7-6(4-8)5-9/h6-7,9H,2-5H2,1H3/t6-/m1/s1
• InChI Key: JVIKJOXETSHPGJ-ZCFIWIBFSA-N
• SMILES: CN1CCNC(C1)CO
• Synonyms: 2-Piperazinemethanol,4-methyl-,(R)-(9CI)

Description

[(2R)-4-methylpiperazin-2-yl]methanol is a chiral piperazine derivative with a methyl group at the 4-position of the piperazine ring and a hydroxymethyl (-CH2OH) group at the 2-position. Piperazine derivatives are widely explored in drug discovery due to their versatility in modulating solubility, bioavailability, and receptor interactions .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below compares [(2R)-4-methylpiperazin-2-yl]methanol with structurally related piperazine derivatives:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Functional Groups	Key Differences
[(2R)-4-methylpiperazin-2-yl]methanol (Target)	C6H14N2O	130.19 g/mol	4-methyl, 2-hydroxymethyl (R-configuration)	Secondary alcohol, tertiary amine	Chiral center at 2-position; no aromatic substituents
(4-Methylpiperazin-2-yl)methanol dihydrochloride	C6H16Cl2N2O	203.11 g/mol	4-methyl, 2-hydroxymethyl	Salt form (HCl)	Dihydrochloride salt enhances water solubility; stereochemistry unspecified
2-[4-(6-Chloro-2-methylpyrimidin-4-yl)piperazin-1-yl]ethanol	C11H17ClN4O	256.74 g/mol	4-pyrimidinyl (Cl, CH3), 1-ethanol	Primary alcohol, pyrimidine	Ethanol group instead of methanol; pyrimidine substituent may enhance lipophilicity
[2-(4-Methyl-2-phenylpiperazin-1-yl)phenyl]methanol	C18H22N2O	282.38 g/mol	4-methyl, 2-phenyl, 1-hydroxymethyl	Secondary alcohol, aromatic ring	Bulky phenyl group; stereochemistry (RS) may reduce target specificity
2-(2-(4-Benzylpiperazin-1-yl)ethanone	C13H18N2O	218.29 g/mol	4-benzyl, 1-acetyl	Ketone	Ketone group lacks hydrogen-bonding capability; benzyl enhances hydrophobicity

Pharmacological and Physicochemical Properties

• Solubility: The dihydrochloride salt of (4-methylpiperazin-2-yl)methanol exhibits higher aqueous solubility compared to the free base form of the target compound, making it preferable for formulations .
• Bioactivity: Piperazine derivatives with aromatic substituents, such as [2-(4-Methyl-2-phenylpiperazin-1-yl)phenyl]methanol, are associated with central nervous system (CNS) activity, as seen in mianserin impurity profiles . The target compound’s lack of aromatic groups may reduce CNS penetration but improve metabolic stability.
• Hydrogen Bonding: The primary alcohol in 2-[4-(6-chloro-2-methylpyrimidin-4-yl)piperazin-1-yl]ethanol (vs. secondary alcohol in the target) may alter receptor binding kinetics in acetylcholinesterase inhibition models .